Cas no 1335103-90-6 ((S)-Ethyl 6-fluorochroman-2-carboxylate)

(S)-Ethyl 6-fluorochroman-2-carboxylate is a chiral fluorinated chromane derivative with applications in pharmaceutical and organic synthesis. Its key advantages include its enantiomeric purity, which is critical for asymmetric synthesis and drug development, particularly in compounds requiring precise stereochemistry. The fluorine substitution at the 6-position enhances metabolic stability and bioavailability, making it valuable in medicinal chemistry. The ethyl ester group provides a versatile handle for further functionalization, such as hydrolysis or transesterification. This compound is synthesized under controlled conditions to ensure high chemical and optical purity, meeting stringent research and industrial standards. Its well-defined structure and reactivity make it a useful intermediate in the development of bioactive molecules.

(S)-Ethyl 6-fluorochroman-2-carboxylate structure

1335103-90-6 structure

Product Name:(S)-Ethyl 6-fluorochroman-2-carboxylate

CAS No:1335103-90-6

MF:C₁₂H₁₃FO₃

MW:224.228227376938

CID:4879865

Update Time:2025-05-21

(S)-Ethyl 6-fluorochroman-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-ethyl 6-fluorochroman-2-carboxylate
- ethyl (2S)-6-fluoro-3,4-dihydro-2H-chromene-2-carboxylate
- (S)-Ethyl 6-fluorochroman-2-carboxylate
- Inchi： 1S/C12H13FO3/c1-2-15-12(14)11-5-3-8-7-9(13)4-6-10(8)16-11/h4,6-7,11H,2-3,5H2,1H3/t11-/m0/s1
- InChI Key： XLTYRVHHKJREDL-NSHDSACASA-N
- SMILES： FC1C=CC2=C(C=1)CC[C@@H](C(=O)OCC)O2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 257
XLogP3: 2.7
Topological Polar Surface Area: 35.5

(S)-Ethyl 6-fluorochroman-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1795275-1g	(S)-Ethyl 6-fluorochroman-2-carboxylate	1335103-90-6	98%	1g	￥2738.00	2024-08-09

(S)-Ethyl 6-fluorochroman-2-carboxylate Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on (S)-Ethyl 6-fluorochroman-2-carboxylate

Recent Advances in the Application of (S)-Ethyl 6-fluorochroman-2-carboxylate (CAS: 1335103-90-6) in Chemical Biology and Pharmaceutical Research

The chiral building block (S)-Ethyl 6-fluorochroman-2-carboxylate (CAS: 1335103-90-6) has recently gained significant attention in medicinal chemistry due to its versatile applications in the synthesis of bioactive molecules. Recent studies highlight its role as a key intermediate in developing selective serotonin reuptake inhibitors (SSRIs) and novel COX-2 inhibitors, with improved pharmacokinetic profiles compared to existing drugs. The fluorine substitution at the 6-position and the stereospecific (S)-configuration have been shown to enhance binding affinity to target proteins while maintaining metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing fluorinated chromane scaffolds for neurodegenerative disease targets. Researchers utilized (S)-Ethyl 6-fluorochroman-2-carboxylate to develop potent, blood-brain barrier permeable inhibitors of β-secretase (BACE1), showing 40% improved potency over non-fluorinated analogs in animal models of Alzheimer's disease. The fluorinated chromane core provided optimal spatial orientation for interacting with catalytic aspartic acid residues in the BACE1 active site.

In oncology applications, a recent Nature Communications paper (2024) reported the use of this chiral synthon in developing novel PARP-1 inhibitors. The fluorochroman moiety was found to enhance DNA binding affinity while reducing off-target effects. The ethyl ester group served as a versatile handle for subsequent derivatization, allowing rapid generation of structure-activity relationship (SAR) libraries. Lead compounds showed nanomolar inhibition of PARP-1 with >100-fold selectivity over PARP-2.

Significant progress has been made in the synthetic methodology for (S)-Ethyl 6-fluorochroman-2-carboxylate production. A 2024 Organic Process Research & Development publication detailed an improved asymmetric hydrogenation route achieving 99% ee at kilogram scale, addressing previous challenges in stereocontrol. The new catalytic system, employing a modified Josiphos ligand, achieved turnover numbers exceeding 50,000 with minimal metal leaching, making it suitable for GMP production.

Emerging applications in radiopharmaceuticals have been reported, where the fluorine-18 labeled derivative is being evaluated as a PET tracer for serotonin transporter imaging. Preliminary clinical trials show promising brain uptake and specific binding, with potential advantages over existing tracers in terms of faster clearance from non-target tissues. The ethyl ester prodrug strategy has proven particularly valuable for improving in vivo stability of the tracer.

Ongoing research is exploring the compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The fluorochroman scaffold's balanced lipophilicity (clogP 2.1) and polar surface area (45 Å²) make it particularly suitable for optimizing drug-like properties in these emerging therapeutic modalities. Several biotech companies have included derivatives in their preclinical pipelines for inflammatory and oncological indications.